Navuridine
Navuridine
Navuridine is a dideoxyuridine inhibitor of HIV reverse transcriptase that is related to zidovudine. Navuridine exhibits a relatively short half-life and incomplete oral bioavailability and has not been developed into a clinical drug.
Brand Name:
Vulcanchem
CAS No.:
84472-85-5
VCID:
VC0536725
InChI:
InChI=1S/C9H11N5O4/c10-13-12-5-3-8(18-6(5)4-15)14-2-1-7(16)11-9(14)17/h1-2,5-6,8,15H,3-4H2,(H,11,16,17)/t5-,6+,8+/m0/s1
SMILES:
C1C(C(OC1N2C=CC(=O)NC2=O)CO)N=[N+]=[N-]
Molecular Formula:
C9H11N5O4
Molecular Weight:
253.22 g/mol
Navuridine
CAS No.: 84472-85-5
Inhibitors
VCID: VC0536725
Molecular Formula: C9H11N5O4
Molecular Weight: 253.22 g/mol
Purity: >95% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
| Description | Navuridine is a dideoxyuridine inhibitor of HIV reverse transcriptase that is related to zidovudine. Navuridine exhibits a relatively short half-life and incomplete oral bioavailability and has not been developed into a clinical drug. |
|---|---|
| CAS No. | 84472-85-5 |
| Product Name | Navuridine |
| Molecular Formula | C9H11N5O4 |
| Molecular Weight | 253.22 g/mol |
| IUPAC Name | 1-[(2R,4S,5S)-4-azido-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione |
| Standard InChI | InChI=1S/C9H11N5O4/c10-13-12-5-3-8(18-6(5)4-15)14-2-1-7(16)11-9(14)17/h1-2,5-6,8,15H,3-4H2,(H,11,16,17)/t5-,6+,8+/m0/s1 |
| Standard InChIKey | ZSNNBSPEFVIUDS-SHYZEUOFSA-N |
| Isomeric SMILES | C1[C@@H]([C@H](O[C@H]1N2C=CC(=O)NC2=O)CO)N=[N+]=[N-] |
| SMILES | C1C(C(OC1N2C=CC(=O)NC2=O)CO)N=[N+]=[N-] |
| Canonical SMILES | C1C(C(OC1N2C=CC(=O)NC2=O)CO)N=[N+]=[N-] |
| Appearance | Solid powder |
| Purity | >95% (or refer to the Certificate of Analysis) |
| Shelf Life | >2 years if stored properly |
| Solubility | Soluble in DMSO, not in water |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | AZdU; AzUrd; CS-87; CS87; CS 87; AZddU; NSC 380882; NSC380882; NSC-380882; Navuridine, 3’-Azido-2’,3’-dideoxyuridine |
| PubChem Compound | 55262 |
| Last Modified | Aug 15 2023 |
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